Cas no 2640968-02-9 (4-Methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine)

4-Methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine is a structurally complex heterocyclic compound featuring a pyrimidine core substituted with a pyrrolidine moiety and a piperazine-linked trifluoromethylpyridine group. This molecular architecture suggests potential utility in medicinal chemistry, particularly as a scaffold for targeting central nervous system (CNS) receptors or enzymes due to its lipophilic and electron-rich characteristics. The trifluoromethyl group enhances metabolic stability and binding affinity, while the piperazine spacer may improve solubility and pharmacokinetic properties. Its precise pharmacological profile would depend on further derivatization or screening, but the compound's modular design allows for tailored modifications to optimize selectivity and potency in drug discovery applications.
4-Methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine structure
2640968-02-9 structure
Product Name:4-Methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
CAS No:2640968-02-9
MF:C19H23F3N6
MW:392.421333551407
CID:5317824
PubChem ID:155800467
Update Time:2025-10-30

4-Methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
    • AKOS040709271
    • 2640968-02-9
    • F6619-4948
    • 4-Methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
    • Inchi: 1S/C19H23F3N6/c1-14-12-17(25-18(24-14)28-6-2-3-7-28)27-10-8-26(9-11-27)15-4-5-23-16(13-15)19(20,21)22/h4-5,12-13H,2-3,6-11H2,1H3
    • InChI Key: PUIABJWALKHAJN-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C=CN=1)N1CCN(C2C=C(C)N=C(N=2)N2CCCC2)CC1)(F)F

Computed Properties

  • Exact Mass: 392.19362925g/mol
  • Monoisotopic Mass: 392.19362925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 3
  • Complexity: 504
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 48.4Ų

4-Methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6619-4948-2μmol
4-methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
2640968-02-9
2μmol
$85.5 2023-09-07
Life Chemicals
F6619-4948-5μmol
4-methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
2640968-02-9
5μmol
$94.5 2023-09-07
Life Chemicals
F6619-4948-10μmol
4-methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
2640968-02-9
10μmol
$103.5 2023-09-07
Life Chemicals
F6619-4948-20μmol
4-methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
2640968-02-9
20μmol
$118.5 2023-09-07
Life Chemicals
F6619-4948-1mg
4-methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
2640968-02-9
1mg
$81.0 2023-09-07
Life Chemicals
F6619-4948-2mg
4-methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
2640968-02-9
2mg
$88.5 2023-09-07
Life Chemicals
F6619-4948-3mg
4-methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
2640968-02-9
3mg
$94.5 2023-09-07
Life Chemicals
F6619-4948-4mg
4-methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
2640968-02-9
4mg
$99.0 2023-09-07
Life Chemicals
F6619-4948-5mg
4-methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
2640968-02-9
5mg
$103.5 2023-09-07
Life Chemicals
F6619-4948-10mg
4-methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine
2640968-02-9
10mg
$118.5 2023-09-07

Additional information on 4-Methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine

Comprehensive Analysis of 4-Methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine (CAS No. 2640968-02-9)

The compound 4-Methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine (CAS No. 2640968-02-9) is a highly specialized pyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a trifluoromethylpyridine moiety and a piperazine linker, has attracted attention for its potential applications in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators. Researchers are increasingly exploring its role in precision medicine and structure-activity relationship (SAR) studies due to its versatile scaffold.

In recent years, the demand for heterocyclic compounds like 4-Methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine has surged, driven by advancements in high-throughput screening (HTS) and fragment-based drug design (FBDD). This compound's pyrimidine core is particularly noteworthy, as it mimics endogenous nucleotides, making it a valuable candidate for enzyme inhibition studies. Its trifluoromethyl group enhances metabolic stability, a critical factor in drug-likeness optimization, which aligns with current trends in medicinal chemistry.

The piperazine and pyrrolidine rings in this molecule contribute to its conformational flexibility, allowing for better binding affinity with biological targets. This feature is especially relevant in the context of allosteric modulation, a hot topic in drug development. Additionally, the pyridine moiety introduces hydrogen-bonding capabilities, further enhancing its potential as a lead compound in therapeutic applications. Researchers are also investigating its utility in proteolysis-targeting chimeras (PROTACs), a cutting-edge approach in targeted protein degradation.

From a synthetic perspective, CAS No. 2640968-02-9 presents interesting challenges and opportunities. The incorporation of a trifluoromethyl group requires specialized fluorination techniques, which are currently a focus in green chemistry initiatives. The compound's multi-step synthesis also highlights the importance of catalytic methods and atom economy, topics frequently searched by chemists in process optimization forums. Its stability under various pH conditions makes it suitable for formulation studies, another area of growing interest in pharmaceutical sciences.

In the context of bioavailability and ADME (Absorption, Distribution, Metabolism, Excretion) properties, 4-Methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine exhibits promising characteristics. Its logP value and polar surface area suggest favorable membrane permeability, a key consideration in CNS drug design. These attributes are frequently discussed in computational chemistry circles, where molecular docking and QSAR modeling are employed to predict its behavior in biological systems.

The growing interest in personalized therapeutics has further elevated the relevance of this compound. Its modular structure allows for derivatization, enabling researchers to tailor its properties for specific therapeutic targets. This aligns with the broader shift toward patient-centric drug development, a trend dominating biopharmaceutical discussions. Moreover, its potential role in combination therapies is being explored, particularly in the context of multi-target drug discovery, another highly searched topic in pharmacology databases.

In summary, 4-Methyl-2-(pyrrolidin-1-yl)-6-{4-[2-(trifluoromethyl)pyridin-4-yl]piperazin-1-yl}pyrimidine (CAS No. 2640968-02-9) represents a compelling case study in modern drug discovery. Its structural complexity, combined with its potential applications in targeted therapies and chemical biology, makes it a subject of ongoing research. As the scientific community continues to prioritize innovative small molecules, this compound is poised to remain at the forefront of pharmaceutical innovation.

Recommended suppliers
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.